3-Butoxyazetidine hydrochloride
Cat. No. B8023416
M. Wt: 165.66 g/mol
InChI Key: AQKPHICTVBTJLY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09321769B2
Procedure details
1-Chloroethyl chloroformate (180 μL, 1.6 mmol) was added to a solution of 1-benzhydryl-3-butoxyazetidine (370 mg, 1.2 mmol) in 1,2-dichloroethane (6 mL) at room temperature. The reaction mixture was then heated up to 70° C. and stirred for 1.5 hours. After cooling down to room temperature, methanol (7 mL) was added. The reaction mixture was again heated up to 70° C. and stirred for an additional 1.5 hours. After concentration to dryness, the crude mixture was triturated in pentane (2×5 mL) to give a yellow oil (179 mg, 86%) which was used in the next step without further purification.
Name
1-benzhydryl-3-butoxyazetidine
Quantity
370 mg
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[Cl:1]C(OC(Cl)C)=O.C([N:21]1[CH2:24][CH:23]([O:25][CH2:26][CH2:27][CH2:28][CH3:29])[CH2:22]1)(C1C=CC=CC=1)C1C=CC=CC=1.CO>ClCCCl>[ClH:1].[CH2:26]([O:25][CH:23]1[CH2:24][NH:21][CH2:22]1)[CH2:27][CH2:28][CH3:29] |f:4.5|
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Inputs
Step One
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Name
|
|
|
Quantity
|
180 μL
|
|
Type
|
reactant
|
|
Smiles
|
ClC(=O)OC(C)Cl
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|
Name
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1-benzhydryl-3-butoxyazetidine
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|
Quantity
|
370 mg
|
|
Type
|
reactant
|
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Smiles
|
C(C1=CC=CC=C1)(C1=CC=CC=C1)N1CC(C1)OCCCC
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Name
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|
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Quantity
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6 mL
|
|
Type
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solvent
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|
Smiles
|
ClCCCl
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Step Two
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Name
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Quantity
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7 mL
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Type
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reactant
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Smiles
|
CO
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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70 °C
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Stirring
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Type
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CUSTOM
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Details
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stirred for 1.5 hours
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Rate
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UNSPECIFIED
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RPM
|
0
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Other
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Conditions are dynamic
|
1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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After cooling down to room temperature
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
|
The reaction mixture was again heated up to 70° C.
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STIRRING
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Type
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STIRRING
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|
Details
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stirred for an additional 1.5 hours
|
|
Duration
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1.5 h
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
|
After concentration to dryness
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
the crude mixture was triturated in pentane (2×5 mL)
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Outcomes
Product
Details
Reaction Time |
1.5 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Cl.C(CCC)OC1CNC1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 179 mg | |
| YIELD: PERCENTYIELD | 86% | |
| YIELD: CALCULATEDPERCENTYIELD | 90% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
